Solvent Yellow 93

• CAS: 61969-52-6
• Molecular Formula: C21H18N4O2
• Molecular Weight: 358.4 g/mol
• InChI: InChI=1S/C21H18N4O2/c1-14-18(20(26)24(22-14)16-9-5-3-6-10-16)13-19-15(2)23-25(21(19)27)17-11-7-4-8-12-17/h3-13,18H,1-2H3/b19-13+
• InChIKey: QPAPQRFSPBUJAU-CPNJWEJPSA-N

Solvent Yellow 93: Technical and Procurement Baseline

Solvent Yellow 93 (C.I. 48160, CAS 61969-52-6 / 4702-90-3) is a methine-class solvent dye characterized by a pyrazolone-derived chromophore . It presents as a greenish-yellow powder insoluble in water but soluble in select organic solvents, including acetone, toluene, and dichloromethane . Commercially available under trade names such as Macrolex® Yellow 3G (Lanxess) and Solvaperm® Yellow 3G (Clariant), this dye is primarily employed for the mass coloration of thermoplastic polymers and synthetic fibers [1].

Methine-class solvent dye for mass coloration of thermoplastics and synthetic fibers

Insoluble in water; soluble in acetone, toluene, dichloromethane

Commercial reference: Macrolex Yellow 3G / Solvaperm Yellow 3G

• [1] Shanghai Jingyan Chemical. Clariant Solvaperm Yellow 3G Product Page. View Source

Solvent Yellow 93: Substitution Risks

Direct substitution of Solvent Yellow 93 with another 'greenish-yellow solvent dye' carries significant technical and regulatory risks. In-class alternatives, such as Solvent Yellow 3GF, Solvent Yellow 114, or Solvent Yellow 162, differ fundamentally in molecular structure (methine vs. quinophthalone vs. azo-metal complex), which translates directly to quantifiable divergences in heat stability, lightfastness, and chemical resistance . More critically, the regulatory status of Solvent Yellow 93—specifically its classification under GHS08 as a substance hazardous to human health—explicitly precludes its use in applications where alternatives like Solvent Yellow 3GF may be acceptable . Procurement decisions based solely on shade similarity without rigorous comparative data on these specific performance vectors can result in product failure during high-temperature processing, premature color fading, or non-compliance with end-use safety standards.

Thermal performance mismatch

Heat stability varies with dye class; reported differences can shift processing window and color fidelity.

Tinting strength discrepancy

Color strength can differ by more than 100%; simple mass-for-mass replacement may not achieve target shade depth.

Regulatory divergence

GHS08 hazard classification limits use in human-contact applications, unlike alternatives accepted for food contact.

Solvent Yellow 93: Quantitative Differentiation from Analogs

Heat Resistance vs. Solvent Yellow 3GF

Solvent Yellow 93 demonstrates a distinct thermal stability advantage over the proposed alternative Solvent Yellow 3GF. Vendor technical data indicates that Solvent Yellow 93 can withstand a processing temperature of 300°C in polystyrene (PS) . In a direct head-to-head comparison published by a manufacturer, the alternative product Solvent Yellow 3GF achieves a maximum heat resistance of only 250°C in the same PS resin system . This 50°C differential represents a critical processing window.

Heat Resistance

Data to verify

300°C in PS vs. 250°C (3GF)

Supports high-temperature processing window selection

0.05% dye, PS resin; vendor comparison

Evidence Dimension	Heat Resistance in PS (°C)
Target Compound Data	300°C
Comparator Or Baseline	Solvent Yellow 3GF: 250°C
Quantified Difference	+50°C
Conditions	Polystyrene (PS) resin, 0.05% dye concentration

Why This Matters

For applications involving high-melt polymers like PC or PET, a 50°C higher thermal threshold enables stable processing and reduces the risk of color shift or decomposition.

Color Strength vs. Solvent Yellow 3GF

In terms of coloring efficiency, Solvent Yellow 93 is quantitatively less potent than its competitor Solvent Yellow 3GF. A direct comparison published by a dye manufacturer states that the color strength of Solvent Yellow 3GF is more than twice as strong as that of Solvent Yellow 93 . This means that to achieve the same visual depth of shade, a formulator would require less than half the mass of Solvent Yellow 3GF compared to Solvent Yellow 93.

Color Strength

Data to verify

100% (baseline) vs. >200% (3GF)

Highlights tinting strength difference for cost-in-use review

Visual assessment at equal concentration

Evidence Dimension	Relative Color Strength
Target Compound Data	100% (Baseline)
Comparator Or Baseline	Solvent Yellow 3GF: >200% (relative to SY93)
Quantified Difference	>100% increase
Conditions	Visual assessment of shade depth at equal concentration

Why This Matters

This data is essential for cost-in-use calculations; while Solvent Yellow 3GF may be more expensive per kilogram, its higher strength could make it the more economical choice on a per-colored-part basis.

Regulatory Clearance vs. Solvent Yellow 3GF

A critical and binary differentiator exists in the regulatory and safety profiles of these dyes. According to manufacturer-supplied safety information, Solvent Yellow 93 has been classified as a hazardous material by the European Chemicals Agency and carries the GHS08 health hazard pictogram, and it is not advised for any application involving human contact . In direct contrast, the alternative Solvent Yellow 3GF is described by the same vendor as non-toxic and suitable for use in food contact materials . This represents a fundamental difference in application scope, not just a performance nuance.

Regulatory Status

Data to verify

Hazardous (GHS08) vs. Non-toxic, food contact

Non-negotiable filter for human-contact applications

EU CLP classification; manufacturer safety data

Evidence Dimension	Regulatory Status
Target Compound Data	Hazardous (GHS08), not for human contact
Comparator Or Baseline	Solvent Yellow 3GF: Non-toxic, approved for food contact
Quantified Difference	Binary (Allowed vs. Not Allowed)
Conditions	EU CLP Regulation and manufacturer safety data

Why This Matters

This is a non-negotiable selection filter. A procurement specification for food packaging, toys, or medical devices will immediately exclude Solvent Yellow 93, regardless of any technical performance advantages.

Lightfastness in Polycarbonate vs. Solvent Yellow 162

While both Solvent Yellow 93 and Solvent Yellow 162 are recognized for their lightfastness, cross-study comparison of vendor technical data reveals a potential performance gap in specific polymer systems. Solvent Yellow 93 consistently achieves a lightfastness rating of 7-8 on the Blue Wool Scale (1-8, where 8 is best) in transparent polycarbonate (PC) at a 0.05% dye concentration . In contrast, datasheets for Solvent Yellow 162 indicate a typical lightfastness of grade 7 under similar, though not identical, conditions [1].

Lightfastness (PC)

Reported

Grade 7–8 vs. Grade 7 (SY162)

May support long-term color retention assessment

0.05% dye, transparent PC; cross-study comparison

Evidence Dimension	Lightfastness (Blue Wool Scale) in PC
Target Compound Data	Grade 7-8
Comparator Or Baseline	Solvent Yellow 162: Grade 7
Quantified Difference	0.5-1 grade improvement
Conditions	0.05% dye, transparent PC. Data for SY162 is from general plastics specifications.

Why This Matters

In outdoor or high-light-exposure applications, a half-grade to full-grade improvement in lightfastness can be the difference between a product that meets a 5-year warranty and one that fails prematurely.

• [1] Wenzhou Color Bloom. Solvent Yellow 162 Datasheet Summary. View Source

Polymer Compatibility vs. Solvent Yellow 114

The methine chemical class of Solvent Yellow 93 confers broad compatibility across a range of engineering plastics, a characteristic not shared by all yellow solvent dyes. Vendor application guides confirm that Solvent Yellow 93 is recommended for high-performance use in PS, PC, PMMA, SAN, and PET . In contrast, dyes from the quinophthalone class, such as Solvent Yellow 114, are noted for a more limited scope, with some vendors not recommending them for use in polyamide (PA) due to compatibility issues .

Polymer Compatibility

Class-level

Broad: PS, PC, PMMA, SAN, PET vs. Limited, not for PA

Broad compatibility may reduce masterbatch inventory complexity

Based on vendor technical recommendations

Evidence Dimension	Polymer Compatibility
Target Compound Data	Recommended for PS, PC, PMMA, SAN, PET, etc. (Broad)
Comparator Or Baseline	Solvent Yellow 114 (Quinophthalone): Limited, not recommended for PA
Quantified Difference	Qualitative difference in scope
Conditions	Based on vendor technical recommendations for engineering plastics

Why This Matters

For a plastics compounder or masterbatch producer, a dye with broad compatibility reduces the complexity of their raw material inventory, allowing for a single yellow concentrate to be used across multiple product lines.

Optimal Use Cases for Solvent Yellow 93

High-Temperature Engineering Plastics

Given its quantified heat resistance of 300°C in PS, which is a 50°C advantage over alternatives like Solvent Yellow 3GF , Solvent Yellow 93 is the technically superior choice for coloring polymers processed at elevated temperatures. This makes it especially well-suited for the mass coloration of polycarbonate (PC), polyethylene terephthalate (PET), and high-impact polystyrene (HIPS) where process stability and color fidelity are paramount.

High Lightfastness Applications

With a consistent lightfastness rating of 7-8 on the Blue Wool Scale across multiple transparent polymer systems like PC and PS , Solvent Yellow 93 should be prioritized for applications where long-term color retention under light exposure is a critical specification. This includes durable consumer goods, automotive interior components, and architectural glazing elements.

Broad-Spectrum Masterbatch Formulation

The broad polymer compatibility of Solvent Yellow 93, derived from its methine chemical class , makes it an ideal candidate for a 'universal' yellow masterbatch. A single concentrate formulated with Solvent Yellow 93 can be reliably used across PS, PMMA, PC, and SAN production runs , simplifying inventory management and reducing the risk of cross-contamination for compounders, unlike quinophthalone-based dyes (e.g., SY114) which may have a narrower application window .

Toner and Color Filter Manufacturing

Patents specifically cite C.I. Solvent Yellow 93 as a key colorant for electrophotographic color toners, leveraging its combination of dispersibility and durability . Furthermore, its use in color filter fabrication highlights its utility in applications requiring precise optical properties and high resistance to heat and light, as documented in related patent literature .

Application

Selection Property

Validation Focus

High-temperature engineering plastics

Thermal stability in polymer melts

Color retention at elevated processing temperatures

Lightfastness-critical parts

High lightfastness rating in transparent polymers

Long-term color retention under UV/light exposure

Universal masterbatch for multiple resins

Broad polymer compatibility profile

Consistent color across PS, PC, PMMA, SAN, PET

Electrophotographic toners & color filters

Dispersibility and thermal/light durability

Optical performance and processing stability

• [1] Japan Patent Office. J-GLOBAL Patent: JP1999282208 - Color Toner and Method for Producing the Same. View Source
• [2] Japan Patent Office. J-GLOBAL Patent: JP2001-272524 - Color Filter and its Manufacturing Method. View Source